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Compound of Interest

Compound Name: 3,5-dimethylbenzenesulfonic Acid

Cat. No.: B102892

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of
3,5-dimethylbenzenesulfonic acid. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on delivering precise data, experimental
context, and clear visual representations of key processes.

Core Chemical Properties

3,5-Dimethylbenzenesulfonic acid, with the CAS number 18023-22-8, is an aromatic sulfonic
acid. Its structure consists of a benzene ring substituted with two methyl groups at the 3 and 5
positions and a sulfonic acid group.[1] This substitution pattern imparts specific steric and
electronic characteristics that influence its reactivity.

Physicochemical Data

Quantitative data for 3,5-dimethylbenzenesulfonic acid is not extensively available in public
literature. For comparative purposes, data for its isomers, 2,4-dimethylbenzenesulfonic acid
and 2,5-dimethylbenzenesulfonic acid, are presented below.
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315' 2,4' 2,5-
Property Dimethylbenzenes Dimethylbenzenes Dimethylbenzenes
ulfonic Acid ulfonic Acid ulfonic Acid
Molecular Formula CsH1003S CsH1003S CsH1003S
Molecular Weight 186.23 g/mol [1] 186.23 g/mol 186.23 g/mol
CAS Number 18023-22-8[1] 88-61-9[1] 609-54-1[1]
Melting Point Data not available 61-62 °C[1] 86 °C[1]
Boiling Point Data not available Data not available Data not available
Density Data not available Data not available Data not available
Estimated to be in the
range of -2 to -6 ) )
pKa . ] Data not available Data not available
(typical for sulfonic
acids)[1]
LogD Data not available -1.09[1] Data not available

Spectroscopic Data

Detailed spectroscopic data for 3,5-dimethylbenzenesulfonic acid is not readily available.
However, general spectral characteristics for dimethylbenzenesulfonic acids can be described:

e 1H NMR: Aromatic protons are expected to appear in the range of & 7.6-8.3 ppm.[1] The
methyl protons will show a characteristic singlet peak.

e 13C NMR: Signals for the aromatic carbons and the methyl carbons would be expected in
their typical regions.

» IR Spectroscopy: The presence of the sulfonic acid group is confirmed by strong S=O
stretching vibrations around 1208 cm~1 and 1120 cm~1.[1]

Experimental Protocols
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Synthesis of 3,5-Dimethylbenzenesulfonic Acid via
Sulfonation of m-Xylene

A common method for the synthesis of 3,5-dimethylbenzenesulfonic acid is the electrophilic
aromatic substitution of 3,5-dimethylbenzene (m-xylene) using a sulfonating agent like sulfuric
acid or oleum.[1] The regioselectivity of this reaction is crucial. Sulfonation of m-xylene
primarily yields the 2,4- and 2,6-isomers, with the 3,5-isomer being a minor product under
typical kinetic control due to steric hindrance. However, under conditions of thermodynamic
control (higher temperatures, longer reaction times), isomerization can lead to an increased
proportion of the more stable 3,5-isomer.

General Experimental Protocol:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dropping funnel,
and a reflux condenser, place a measured amount of m-xylene.

« Addition of Sulfonating Agent: Cool the flask in an ice bath. Slowly add a stoichiometric
excess of concentrated sulfuric acid or fuming sulfuric acid (oleum) dropwise from the
dropping funnel with continuous stirring. The temperature should be carefully controlled to
prevent unwanted side reactions and excessive formation of other isomers.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to a specific temperature (e.g., 80-120°C) for a set period to
promote the formation of the thermodynamically favored 3,5-isomer.[1] Reaction progress
can be monitored by techniques such as thin-layer chromatography (TLC).

o Workup: After completion, the reaction mixture is cooled and carefully poured onto crushed
ice. This precipitates the sulfonic acid.

 Purification: The crude product is collected by filtration and can be purified by
recrystallization from a suitable solvent, such as water or an agueous ethanol mixture.
Further purification can be achieved by ion-exchange chromatography.[1]

Visualizations
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Synthesis Workflow of 3,5-Dimethylbenzenesulfonic
Acid

The following diagram illustrates the general workflow for the synthesis of 3,5-
dimethylbenzenesulfonic acid from m-xylene.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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